Cas no 868981-58-2 (N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide)

• Product Name: N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide
• CAS No: 868981-58-2
• MF: C₁₆H₂₄N₄O₅S
• MW: 384.450562477112
• CID: 6575343
• Update Time: 2025-08-02

N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide
• N'-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N-[2-(dimethylamino)ethyl]oxamide

• Inchi： 1S/C16H24N4O5S/c1-19(2)9-8-17-15(21)16(22)18-12-14-20(10-11-25-14)26(23,24)13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： NSUVABIAWPJUNC-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCO1)=O

Additional information on N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide

N'-{3-(Benzenesulfonyl)-1,3-Oxazolidin-2-ylmethyl}-N-2-(Dimethylamino)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 868981-58-2, known as N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, an oxazolidinone ring, and a dimethylaminoethyl group. These structural features contribute to its unique chemical properties and potential applications in drug design and development.

Benzenesulfonyl groups are commonly used in organic synthesis as protective groups for amines and other nucleophiles due to their stability and ease of removal under specific conditions. In this compound, the benzenesulfonyl group is attached to the oxazolidinone ring at the 3-position, forming a key structural motif. The oxazolidinone ring itself is a five-membered heterocyclic structure that is widely utilized in peptide synthesis and as a building block for various bioactive molecules. The presence of this ring in the compound suggests potential applications in peptide-based drug discovery.

The dimethylaminoethyl group attached to the ethanediamide portion of the molecule introduces additional functional complexity. Dimethylamino groups are known for their ability to enhance the lipophilicity of compounds, which can improve their bioavailability when used in drug candidates. This feature makes the compound particularly interesting for researchers exploring new therapeutic agents with improved pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, including antibiotics and anticancer agents. For instance, researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation. These findings underscore its importance as a versatile building block in medicinal chemistry.

In addition to its role in drug discovery, N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide has also been explored for its potential in catalytic processes. The oxazolidinone ring's ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the production of enantiomerically enriched compounds with high efficiency. This application further emphasizes the compound's versatility and significance in modern organic chemistry.

From a synthetic standpoint, the compound can be prepared through a series of well-established reactions, including nucleophilic substitutions and cyclizations. The use of benzenesulfonyl chloride as an intermediate allows for precise control over the substitution pattern on the oxazolidinone ring. Similarly, the incorporation of the dimethylaminoethyl group can be achieved through amide bond formation under mild conditions, ensuring high yields and purity.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in various chemical reactions. These studies have also informed the design of more efficient synthetic routes and optimization strategies for related compounds.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain protein kinases, suggesting its potential as a lead molecule for kinase inhibitors. However, further research is required to fully elucidate its mechanism of action and optimize its pharmacological properties.

The development of analogs based on this compound has also been an active area of investigation. By modifying substituents on the benzenesulfonyl group or altering the structure of the oxazolidinone ring, researchers have been able to create derivatives with enhanced bioactivity and selectivity. These efforts highlight the importance of structural diversity in drug discovery and optimization.

In conclusion, N'-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-2-(dimethylamino)ethylethanediamide (CAS No. 868981-58-2) stands out as a valuable chemical entity with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development across various scientific disciplines.